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Compound of Interest

Compound Name: trans-Di-tert-butylhyponitrite

CAS No.: 82554-97-0

Cat. No.: B1638041

Get Quote

Executive Summary & Thermodynamic Reality
At 60°C, both DBH and DTBP are kinetically stable. Neither functions as an efficient radical

initiator at this temperature.

The Critical Insight: 60°C represents a stability/storage regime, not a reaction regime.

The Distinction: While both are Dialkyl Peroxides, DBH possesses a lower activation energy

barrier than DTBP, making it approximately 3x less stable (shorter half-life) at 60°C, though

both exhibit half-lives measured in years.

Safety Implication: 60°C approaches the SADT (Self-Accelerating Decomposition

Temperature) for these compounds (typically ~80°C). Long-term exposure to 60°C does not

trigger immediate polymerization but degrades the assay quality and increases thermal

runaway risk.

Chemical Identity & Structural Mechanics

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1638041#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1638041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature DTBP DBH (Luperox® 101)

Full Name Di-tert-butyl peroxide
2,5-Dimethyl-2,5-di(tert-

butylperoxy)hexane

CAS Number 110-05-4 78-63-7

Class
Dialkyl Peroxide

(Monofunctional)
Dialkyl Peroxide (Bifunctional)

Molecular Weight 146.23 g/mol 290.44 g/mol

Active Oxygen ~10.9% ~11.0%

Flash Point < 0°C (Highly Flammable) ~65°C

Mechanistic Decomposition
Both initiators degrade via homolytic cleavage of the O-O bond. However, DBH is bifunctional,

theoretically capable of generating four radicals per molecule if fully decomposed, though

stepwise cleavage is kinetically dominant.
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Caption: Homolytic cleavage pathways. At 60°C, these pathways are kinetically inhibited.

Kinetic Data Analysis: The 60°C Projection
Standard datasheets provide half-life (

) data at high temperatures (1-hour and 10-hour benchmarks). To determine performance at
60°C, we must apply the Arrhenius Equation extrapolation.
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Reference Data Points
Parameter DTBP DBH

(

)

126°C (399 K) 119°C (392 K)

(

)

149°C (422 K) 138°C (411 K)

Activation Energy (

)
~155 kJ/mol ~150 kJ/mol

Calculated Half-Life at 60°C
Using the Arrhenius relation

:

DTBP at 60°C:

Extrapolated Half-Life: ~100,000 - 110,000 hours

Timeframe: ~11 to 12 Years

DBH at 60°C:

Extrapolated Half-Life: ~30,000 - 35,000 hours

Timeframe: ~3.5 to 4 Years

Interpretation: At 60°C, DBH degrades roughly 3 times faster than DTBP. However, both are

sufficiently stable that negligible radical flux is generated for polymerization. 60°C is a thermal

aging stressor, not an initiation temperature.
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Since measuring a 12-year half-life directly is impossible, researchers must use Accelerated

Rate Calorimetry (ARC) or Isothermal DSC at elevated temperatures and extrapolate back.

Protocol: Determination of Kinetics via Arrhenius Plot
Objective: Accurately predict

at 60°C using high-temp data.

Workflow Diagram

1. Sample Prep
Dilute peroxide to 0.1M
in Dodecane/Benzene

2. Isothermal DSC
Run scans at 130°C, 140°C, 150°C

3. Data Extraction
Measure Heat Flow (dH/dt)

to find k (rate constant)

4. Arrhenius Plot
Plot ln(k) vs 1/T

5. Extrapolation
Calculate k at 60°C (333K)

Click to download full resolution via product page

Caption: Workflow for determining low-temperature stability via high-temperature kinetics.

Step-by-Step Methodology:
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Preparation: Dissolve the peroxide (DBH or DTBP) in a high-boiling, inert solvent (e.g.,

Dodecane) to a 0.1 M concentration. Reasoning: Pure peroxide analysis in DSC can be

hazardous; dilution mimics industrial use.

Thermal Scan (DSC): Perform isothermal runs at three temperatures well above the

expected onset (e.g., 130°C, 140°C, 150°C).

Rate Calculation: For first-order kinetics, the rate constant

at each temperature is derived from the slope of

vs time.

Extrapolation: Plot

vs

. The slope is

.

Prediction: Insert

(60°C) into the equation to solve for

, then

.

Safety & Handling at 60°C
While chemically stable, 60°C is physically hazardous for these peroxides due to SADT

proximity.
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Safety Parameter DTBP DBH

SADT 80°C 80°C

Max Storage Temp 40°C 40°C

Risk at 60°C

Moderate. Approaching

thermal runaway threshold.

Vapor pressure increases

significantly.

Moderate. Quality degradation

over weeks.

Critical Warning: Do not store either chemical at 60°C. The "half-life" of years refers to chemical

conversion, not safety. At 60°C, heat accumulation in a bulk container can trigger self-

accelerating decomposition even if the molecular half-life is long.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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